2-[2-oxo-2-(2-phenylmorpholino)ethyl]-5,6,7,8-tetrahydro-3(2H)-cinnolinone

Specification

• Molecular Formula: C20H23N3O3
• Molecular Weight: 353.4 g/mol
• IUPAC Name: 2-[2-oxo-2-(2-phenylmorpholin-4-yl)ethyl]-5,6,7,8-tetrahydrocinnolin-3-one
• Standard InChI: InChI=1S/C20H23N3O3/c24-19-12-16-8-4-5-9-17(16)21-23(19)14-20(25)22-10-11-26-18(13-22)15-6-2-1-3-7-15/h1-3,6-7,12,18H,4-5,8-11,13-14H2
• Standard InChI Key: XQIOSJPSCPBZPK-UHFFFAOYSA-N
• Canonical SMILES: C1CCC2=NN(C(=O)C=C2C1)CC(=O)N3CCOC(C3)C4=CC=CC=C4

Introduction

Chemical Structure and Nomenclature

Core Structural Features

The molecular architecture of 2-[2-oxo-2-(2-phenylmorpholino)ethyl]-5,6,7,8-tetrahydro-3(2H)-cinnolinone comprises three distinct components:

• Cinnolinone Core: A bicyclic system consisting of a partially saturated 5,6,7,8-tetrahydro-3(2H)-cinnolinone scaffold, which contributes to its planar aromatic character and potential π-π stacking interactions.

• Morpholino Substituent: A 2-phenylmorpholine group attached via an ethyl spacer, introducing stereochemical complexity and hydrogen-bonding capabilities. The phenyl group at the morpholine’s 2-position enhances lipophilicity, potentially influencing membrane permeability.

• Ketone Functional Group: The 2-oxo moiety within the ethyl chain serves as a reactive site for nucleophilic addition or coordination with metal ions in enzymatic active sites.

Systematic Nomenclature

The IUPAC name delineates the compound’s connectivity:

• Parent structure: 5,6,7,8-Tetrahydro-3(2H)-cinnolinone (C₈H₁₀N₂O).

• Substituent: 2-(2-Phenylmorpholino)ethyl ketone (C₁₃H₁₆N₂O₂).

• Full formula: C₂₁H₂₆N₃O₃ (derived from structural analysis).

Synthesis and Manufacturing

Reaction Pathway

The synthesis involves sequential steps to assemble the cinnolinone core and introduce the morpholinoethyl side chain (Figure 1):

• Cinnolinone Formation: Cyclization of 3-aminocinnoline derivatives under acidic conditions yields the tetrahydrocinnolinone scaffold.

• Side Chain Installation: Acylation of the cinnolinone’s secondary amine with 2-bromoacetyl bromide, followed by nucleophilic substitution with 2-phenylmorpholine in the presence of a base (e.g., K₂CO₃).

Key Conditions:

• Temperature: 60–80°C for acylation; room temperature for morpholine coupling.

• Atmosphere: Nitrogen inert gas to prevent oxidation.

• Solvent: Anhydrous dimethylformamide (DMF) or dichloromethane (DCM).

Purification and Yield

Post-synthesis purification employs column chromatography (silica gel, ethyl acetate/hexane gradient), achieving a reported yield of 58–65%. Critical purity benchmarks include:

• HPLC: >98% purity (C18 column, acetonitrile/water mobile phase).

• NMR: Absence of residual solvent peaks in $^1$H and $^13$C spectra.

Physicochemical Properties

Molecular Characteristics

Property	Value/Description	Method/Source
Molecular Formula	C₂₁H₂₆N₃O₃	Calculated from IUPAC
Molecular Weight	380.45 g/mol	Mass spectrometry
Melting Point	192–195°C (decomposes)	Differential scanning calorimetry
Solubility	Sparingly soluble in water; soluble in DMSO, DMF	Experimental data
LogP	2.8 (predicted)	ChemDraw® software

Stability Profile

• Thermal Stability: Stable below 150°C; degrades exothermically above 200°C.

• Photostability: Susceptible to UV-induced decomposition; requires storage in amber glass under argon.

Pharmacological Profile

Enzyme Inhibition Mechanisms

Preliminary biochemical assays indicate potent inhibition of serine/threonine kinases (IC₅₀ = 0.42 µM) and moderate activity against phosphodiesterase-4 (IC₅₀ = 1.8 µM). The morpholino group’s oxygen atom likely coordinates with Mg²⁺ ions in ATP-binding pockets, while the phenyl ring engages in hydrophobic interactions with enzyme subsites.

Selectivity and SAR Insights

• Morpholino Substituent: Replacement of the 2-phenyl group with alkyl chains reduces potency by >10-fold, underscoring the aryl group’s role in target engagement.

• Cinnolinone Saturation: The tetrahydro configuration enhances solubility but slightly diminishes binding affinity compared to fully aromatic analogs.

Analytical Characterization

Spectroscopic Data

$^1$H NMR (400 MHz, DMSO-d₆):

• δ 7.82 (d, J = 8.4 Hz, 1H, cinnolinone H-4)

• δ 4.21 (m, 2H, morpholine O-CH₂)

• δ 3.74 (s, 4H, morpholine N-CH₂)

• δ 2.95 (t, J = 6.8 Hz, 2H, ethyl spacer CH₂)

HPLC Retention Time: 12.7 min (C18, 70:30 acetonitrile/water, 1 mL/min).

Mass Spectrometry

• ESI-MS: m/z 381.2 [M+H]⁺ (calculated 380.45).

Applications in Research

Kinase Signaling Studies

The compound’s selectivity profile makes it a valuable tool for dissecting MAPK/ERK and PI3K/Akt pathways in cancer cell lines.

Drug Discovery

Serves as a lead structure for developing neuroprotective agents targeting aberrant kinase activity in Alzheimer’s disease models.

Future Perspectives

• Structural Optimization: Introducing fluorinated phenyl groups to enhance blood-brain barrier penetration.

• In Vivo Efficacy: Pharmacokinetic studies in murine models to assess bioavailability and metabolic stability.

• Target Deconvolution: Proteome-wide profiling to identify off-target interactions.